Cas no 1203380-31-7 (methyl 5-({6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate)

• Product Name: methyl 5-({6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate
• CAS No: 1203380-31-7
• MF: C₁₈H₁₃N₅O₅S
• MW: 411.391321897507
• CID: 6303152
• PubChem ID: 45497928
• Update Time: 2025-11-01

methyl 5-({6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-({6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate
• methyl 5-({[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)furan-2-carboxylate
• 1203380-31-7
• F2506-1522
• AKOS024654164
• methyl 5-(((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)methyl)furan-2-carboxylate
• methyl 5-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanylmethyl]furan-2-carboxylate

• Inchi： 1S/C18H13N5O5S/c1-27-17(24)15-7-5-13(28-15)10-29-18-20-19-16-8-6-14(21-22(16)18)11-3-2-4-12(9-11)23(25)26/h2-9H,10H2,1H3
• InChI Key： ZMZYBILNTSAGRZ-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)OC)O1)C1=NN=C2C=CC(C3C=CC=C(C=3)[N+](=O)[O-])=NN21

Computed Properties

• Exact Mass: 411.064
• Monoisotopic Mass: 411.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154A^2
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on methyl 5-({6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate

Methyl 5-({6-(3-Nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate: A Comprehensive Overview

Methyl 5-({6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate (CAS No. 1203380-31-7) is a complex organic compound with a unique structural composition that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a furan ring, a triazolopyridazine moiety, and a nitrophenyl group. The presence of these functional groups endows the compound with diverse chemical properties and potential applications.

The core structure of this compound is built around a furan ring, which is a five-membered aromatic heterocycle containing one oxygen atom. Furan rings are known for their stability and ability to participate in various chemical reactions, making them valuable in organic synthesis. In this compound, the furan ring is substituted at the 5-position with a sulfanyl (thioether) group linked to a triazolopyridazine moiety. The triazolopyridazine system is a bicyclic structure consisting of a pyridazine ring fused with a triazole ring. This arrangement introduces additional electronic complexity and reactivity to the molecule.

The 6-(3-nitrophenyl) substituent attached to the triazolopyridazine ring further enhances the compound's chemical diversity. The nitro group is an electron-withdrawing substituent that can influence the electronic properties of the aromatic system. This substitution pattern may play a crucial role in modulating the compound's reactivity and biological activity. Recent studies have shown that such nitro-substituted compounds exhibit potential as anticancer agents due to their ability to inhibit specific enzyme pathways involved in tumor progression.

One of the most intriguing aspects of this compound is its sulfanyl (thioether) group, which serves as a versatile functional group in organic chemistry. Thioethers are known for their ability to act as leaving groups in substitution reactions and can also participate in various coupling reactions. In this compound, the thioether group connects the triazolopyridazine moiety to the furan ring, creating a bridge that may facilitate intermolecular interactions. This structural feature could be exploited in designing new materials with tailored electronic properties.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing this compound. Traditional approaches often involve multi-step synthesis pathways that require precise control over reaction conditions to achieve high yields and purity. However, emerging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions are being employed to streamline the production process. These methods not only improve efficiency but also reduce environmental impact by minimizing waste generation.

In terms of applications, methyl 5-({6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate has shown promise in several areas. Its unique electronic properties make it a candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its biological activity has been studied in preclinical models, where it demonstrated potential as an antimicrobial agent and an anti-inflammatory drug.

Recent research has also highlighted the importance of understanding the toxicological profile of this compound before it can be considered for therapeutic use. Studies conducted on cellular models have revealed that while it exhibits potent biological activity at low concentrations, excessive exposure may lead to cytotoxic effects. These findings underscore the need for further investigations into its safety profile and mechanisms of action.

In conclusion, methyl 5-({6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate (CAS No. 1203380-31-7) represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. Its unique structural features and chemical properties continue to inspire innovative research directions in both academia and industry.